Cas no 338418-49-8 (Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate)

Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate structure
338418-49-8 structure
Product Name:Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
CAS No:338418-49-8
MF:C12H15N3O2S2
MW:297.396399736404
CID:5701670
PubChem ID:4441410
Update Time:2023-10-14

Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(dimethylaminomethylideneamino)-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • AKOS005091542
    • 338418-49-8
    • Oprea1_018376
    • ethyl 4-{[(dimethylamino)methylene]amino}-3-methylthieno[2,3-c]isothiazole-5-carboxylate
    • ethyl4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • 4F-013
    • ETHYL 4-([(DIMETHYLAMINO)METHYLENE]AMINO)-3-METHYLTHIENO[2,3-C]ISOTHIAZOLE-5-CARBOXYLATE
    • Thieno[2,3-c]isothiazole-5-carboxylic acid, 4-[[(dimethylamino)methylene]amino]-3-methyl-, ethyl ester
    • Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • Inchi: 1S/C12H15N3O2S2/c1-5-17-12(16)10-9(13-6-15(3)4)8-7(2)19-14-11(8)18-10/h6H,5H2,1-4H3
    • InChI Key: UJKFDOSFIWKXEJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=C2C(N=CN(C)C)=C(C(OCC)=O)SC2=N1

Computed Properties

  • Exact Mass: 297.06056908g/mol
  • Monoisotopic Mass: 297.06056908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 442.9±55.0 °C(Predicted)
  • pka: 5.33±0.30(Predicted)

Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate Related Literature

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